p-Cresol Glucuronide

• CAS No.: 17680-99-8
• Product Name: p-Cresol Glucuronide
• Molecular Formula: C13H16O7
• Molecular Weight: 284.26 g/mol
• IUPAC Name: (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-methylphenoxy)oxane-2-carboxylic acid
• Standard InChI: InChI=1S/C13H16O7/c1-6-2-4-7(5-3-6)19-13-10(16)8(14)9(15)11(20-13)12(17)18/h2-5,8-11,13-16H,1H3,(H,17,18)/t8-,9-,10+,11-,13+/m0/s1
• Standard InChIKey: JPAUCQAJHLSMQW-XPORZQOISA-N
• Isomeric SMILES: CC1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O
• SMILES: CC1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
• Canonical SMILES: CC1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
• Physical Description: Solid
• Description: p-Cresol glucuronide, also known as pCG, belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. p-Cresol glucuronide is soluble (in water) and a weakly acidic compound (based on its pKa). p-Cresol glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood.; P-tolyl beta-D-glucuronide is a glucosiduronic acid that is beta-D-glucuronic acid in which the anomeric hydroxyl hydrogen is replaced by a p-tolyl group. It has a role as a rat metabolite and a mouse metabolite. It is a conjugate acid of a p-tolyl beta-D-glucuronide(1-).
• Synonyms: 4-Methylphenyl β-D-Glucopyranosiduronic Acid; β-D-p-Tolyl-glucopyranosiduronic Acid; p-Tolyl-β-D-glucosiduronic Acid; 4-Cresol Glucuronide; p-Methylphenyl-β-D-glucopyranosiduronic Acid; p-Tolyl-β-glucuronic Acid
• PubChem Compound: 154035
• Last Modified: Nov 11 2021